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Compound of Interest

Compound Name: Decanoic acid-d19

Cat. No.: B1591744

An In-depth Technical Guide to the Physical and Chemical Properties of Deuterated Decanoic
Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical
properties of deuterated decanoic acid. It is intended to serve as a valuable resource for
researchers, scientists, and professionals in drug development who are utilizing this isotopically
labeled compound in their work. This document details its fundamental characteristics,
presents quantitative data in a structured format, outlines key experimental protocols for its
analysis, and illustrates relevant scientific workflows and pathways.

Introduction to Deuterated Decanoic Acid

Deuterated decanoic acid is a stable, isotopically labeled form of decanoic acid where one or
more hydrogen atoms have been replaced by deuterium, a heavy isotope of hydrogen.[1] This
substitution, known as deuteration, results in a molecule with a higher molecular weight but
nearly identical chemical structure and reactivity to its non-deuterated counterpart.[1] The
primary utility of deuterated compounds lies in the kinetic isotope effect, where the stronger
carbon-deuterium (C-D) bond compared to the carbon-hydrogen (C-H) bond can lead to slower
rates of metabolism.[1][2] This property makes deuterated decanoic acid an invaluable tool in
various scientific applications, including metabolic research, lipidomics, and as an internal
standard for quantitative analysis by mass spectrometry.[3][4]
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Physical Properties

The physical properties of deuterated decanoic acid, specifically the fully deuterated form
(Decanoic-d19 acid), are summarized below. These properties are critical for its handling,
storage, and application in experimental settings.

Table 1: Physical Properties of Deuterated Decanoic Acid (Decanoic-d19 Acid)

Property Value Reference
Chemical Formula CDs3(CD2)sCOOH [31[5]
CAS Number 88170-22-3 [31[5]
Molecular Weight 191.38 g/mol [31[5]
Appearance Solid [5]
Melting Point 30-32 °C [5]
Boiling Point 268-270 °C [5]
Density 0.991 g/mL at 25 °C [5]
Flash Point 110.00 °C (closed cup) [5]
Isotopic Purity >98 atom % D [5]
Chemical Purity >98% [31[5]

For comparative purposes, the physical properties of non-deuterated decanoic acid are
presented in the table below. The slight differences in properties, such as density and
molecular weight, are attributable to the mass difference between hydrogen and deuterium.

Table 2: Comparison of Physical Properties: Deuterated vs. Non-Deuterated Decanoic Acid
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Deuterated Decanoic Acid Non-Deuterated Decanoic

Property (d19) Acid

Molecular Formula C10D19HO2 C10H2002

Molecular Weight 191.38 g/mol [5] 172.26 g/mol

Melting Point 30-32 °C[5] 31.5 °CI[6][7]

Boiling Point 268-270 °CI[5] 268-270 °CJ[8]

Density 0.991 g/mL at 25 °CJ[5] 0.893 g/mL at 25 °CJ8]
Solubility in Water Practically insoluble[7] Insoluble[7]

Chemical Properties and Reactivity

Deuterated decanoic acid exhibits chemical properties that are very similar to its non-
deuterated analog due to the identical electronic structure. It is a saturated fatty acid that is
stable under normal conditions.[8]

o Acidity: As a carboxylic acid, it can react exothermically with bases to form a salt and water.

[7]

o Reactivity with Metals: It can react with active metals, leading to the formation of a metal salt
and hydrogen gas.[7]

o Corrosivity: In the presence of moisture, it may be corrosive to metals such as iron, steel,
and aluminum.[7][9]

» Solubility: It is soluble in most organic solvents and dilute nitric acid but is practically
insoluble in water.[6][7]

The primary difference in chemical behavior arises from the kinetic isotope effect, which can
influence the rate of reactions involving the cleavage of a C-D bond. This effect is particularly
relevant in metabolic studies, where enzymatic oxidation of the fatty acid chain may be slowed
at the deuterated positions.[2]

Experimental Protocols
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The analysis and quantification of deuterated decanoic acid are crucial for its application in
research. The following sections detail the methodologies for key experiments.

Quantification by HPLC-ESI-MS

High-Performance Liquid Chromatography coupled with Electrospray lonization Mass
Spectrometry (HPLC-ESI-MS) is a rapid and sensitive method for quantifying deuterated fatty
acids in biological matrices like plasma.[10]

Experimental Protocol:
e Sample Preparation:

o Hydrolyze the plasma sample to release free fatty acids.

o Neutralize the sample.

o Perform a quenching step to stop any enzymatic reactions.[10]
o Chromatographic Separation:

o Inject the prepared sample into an HPLC system equipped with a suitable column (e.g., a
C18 column) for separating fatty acids.

o Use an appropriate mobile phase gradient to elute the analytes.
e Mass Spectrometric Detection:
o Analyze the eluent using an ESI-MS system operating in negative ion mode.[10]

o Use Single lon Monitoring (SIM) to detect the specific m/z of the deuterated decanoic acid
and its metabolites.[10]

e Quantification:
o Generate a calibration curve using standards of known concentrations.

o Determine the concentration of the deuterated decanoic acid in the sample by comparing
its peak area to the calibration curve.
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Figure 1: HPLC-ESI-MS Experimental Workflow
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Caption: General workflow for the quantification of deuterated decanoic acid.

Isotopic Purity Determination by HRMS

© 2025 BenchChem. All rights reserved. 5/11 Tech Support


https://www.benchchem.com/product/b1591744?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1591744?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Electrospray lonization-High-Resolution Mass Spectrometry (ESI-HRMS) is a powerful
technique for the rapid characterization of the isotopic purity of deuterated compounds.[11]

Experimental Protocol:

o Sample Preparation: Dissolve a small amount of the deuterated decanoic acid in a suitable
solvent compatible with ESI-MS.

¢ Direct Infusion or LC-MS: Introduce the sample into the HRMS system either by direct
infusion or via an LC system.

e Mass Spectrum Acquisition: Acquire the mass spectrum, ensuring high resolution to
distinguish between the H/D isotopolog ions.[11]

e Data Analysis:
o lIdentify the ion peaks corresponding to the different isotopologs (e.g., Do to D19).

o Calculate the isotopic purity based on the relative abundance of the target deuterated
isotopolog compared to the other isotopologs.[11] This method is advantageous due to its
speed, high sensitivity, and minimal sample consumption.[11]

Structural Elucidation by NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy is used to confirm the structure and the
positions of deuterium labeling.

Experimental Protocol:

o Sample Preparation: Dissolve the deuterated decanoic acid in a suitable deuterated solvent
(e.g., CDCl3).

e 'H NMR Spectroscopy:

o Acquire a *H NMR spectrum. The absence or significant reduction of signals at specific
chemical shifts, compared to the spectrum of non-deuterated decanoic acid, confirms the
locations of deuterium substitution.
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o The addition of D20 can be used to identify the labile proton of the carboxylic acid group,
which will exchange with deuterium and cause its peak to disappear from the spectrum.
[12]

¢ 2H (Deuterium) NMR Spectroscopy:

o Acquire a 2H NMR spectrum to directly observe the deuterium nuclei, providing further
confirmation of the labeling pattern.

e 13C NMR Spectroscopy:

o Acquire a 133C NMR spectrum. The signals for deuterated carbons will appear as multiplets
due to C-D coupling and will be attenuated, confirming the positions of deuteration.

Applications in Research and Drug Development

Deuterated decanoic acid is a versatile tool with several important applications.

o Metabolic Studies: It is used as a tracer to study the metabolism of fatty acids in vivo.[10] By
tracking the deuterated compound and its metabolic products, researchers can elucidate
metabolic pathways and fluxes. For instance, it can be used to follow the entry of the fatty
acid into the citric acid cycle.[13]

 Internal Standards: Due to its mass difference from the endogenous analog, it serves as an
excellent internal standard for accurate quantification of decanoic acid in biological samples
using mass spectrometry.[4][14]

e Drug Development: Deuteration can alter the pharmacokinetic profile of a drug by slowing its
metabolism, potentially leading to improved efficacy, reduced dosage, and a better safety
profile.[2][15] Studying the metabolism of deuterated fatty acids provides insights that can be
applied to the design of novel deuterated drugs.[2]
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Figure 2: Metabolic Fate of Deuterated Decanoic Acid
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Caption: Simplified metabolic pathway of deuterated decanoic acid.

Synthesis Overview

The synthesis of deuterated carboxylic acids can be achieved through various methods. A
common strategy involves H/D exchange reactions where protons on the carbon backbone are
replaced with deuterium.
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Caption: Conceptual overview of deuterated carboxylic acid synthesis.

Safety and Handling
Deuterated decanoic acid should be handled with the same precautions as its non-deuterated
form.

» Hazard Classifications: It may cause skin and eye irritation.[5]

o Handling: Use appropriate personal protective equipment (PPE), such as gloves and safety
glasses, when handling.

o Storage: Store at room temperature in a dry, well-ventilated area, away from light, moisture,
bases, and oxidizing agents.[3][8]

This guide provides a foundational understanding of the physical and chemical properties of
deuterated decanoic acid. For specific applications, further consultation of detailed research
literature and safety data sheets is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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